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Compound of Interest

Compound Name: MDL-28170

Cat. No.: B032599 Get Quote

Introduction
MDL-28170, also known as Calpain Inhibitor III, is a potent, cell-permeable inhibitor of calpain

1 and 2, as well as cathepsin B.[1] It is widely utilized in neuroscience research for its

neuroprotective effects, demonstrating the ability to cross the blood-brain barrier.[1][2][3] This

document provides a detailed protocol for the proper dissolution of MDL-28170 in dimethyl

sulfoxide (DMSO) to ensure optimal activity and prevent precipitation in downstream

applications.

Chemical Properties
Property Value Reference

Molecular Formula C22H26N2O4

Molecular Weight 382.5 g/mol

CAS Number 88191-84-8

Appearance Lyophilized powder

Solubility Data
MDL-28170 is insoluble in water but soluble in DMSO and ethanol. The solubility in DMSO can

be affected by the presence of moisture; therefore, the use of fresh, anhydrous DMSO is highly

recommended.
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Solvent Solubility Reference

DMSO ≥16.75 mg/mL

to 100 mM

75 mg/mL

30 mg/mL (with ultrasonic

heating)

26 mg/mL

78 mg/mL

12.5 mg/mL

24 mg/mL

Ethanol ≥25.05 mg/mL (with ultrasonic)

6 mg/mL

3.3 mg/mL

Water Insoluble

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of MDL-28170 in DMSO.

Materials
MDL-28170 (lyophilized powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Calibrated analytical balance
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Vortex mixer

Water bath sonicator (optional)

Personal Protective Equipment (PPE): gloves, lab coat, safety glasses

Procedure
Preparation: Ensure the workspace is clean and sterile. Allow the vial of lyophilized MDL-
28170 to equilibrate to room temperature before opening to prevent condensation.

Weighing: Carefully weigh 5 mg of MDL-28170 powder and transfer it to a sterile

microcentrifuge tube.

Solvent Addition: Add 1.30 mL of anhydrous DMSO to the microcentrifuge tube containing

the MDL-28170 powder. This will yield a final concentration of 10 mM.

Dissolution:

Gently vortex the tube to facilitate the dissolution of the powder.

If the compound does not fully dissolve, brief sonication in a water bath can be applied.

Visually inspect the solution to ensure it is clear and free of particulates.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into single-use volumes in

sterile microcentrifuge tubes.

Store the aliquots at -20°C for up to one month or at -80°C for up to six months.

The lyophilized powder is stable for 24 months when stored at -20°C and desiccated.

Application Notes
Dilution for Cell Culture: When preparing working solutions for cell culture, it is

recommended to perform serial dilutions of the DMSO stock solution in DMSO first, before

adding it to the aqueous culture medium. This helps to prevent precipitation of the
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compound. The final concentration of DMSO in the cell culture medium should typically be

kept below 0.5% to minimize cytotoxicity.

Use of Fresh DMSO: The solubility of MDL-28170 can be significantly affected by moisture-

absorbing DMSO. Always use fresh, anhydrous DMSO for preparing stock solutions.

Safety Precautions: DMSO can readily permeate the skin. Always wear appropriate PPE,

including gloves, a lab coat, and safety glasses, when handling DMSO and MDL-28170
solutions.

Signaling Pathway and Experimental Workflow
The following diagram illustrates the experimental workflow for dissolving MDL-28170 in

DMSO.
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Caption: Workflow for dissolving MDL-28170 in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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